Cas no 938140-74-0 (3-(3,5-Dimethylphenoxy)methylbenzoicacid)

• Product Name: 3-(3,5-Dimethylphenoxy)methylbenzoicacid
• CAS No: 938140-74-0
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD09706921
• CID: 1076153
• Update Time: 2025-11-02

3-(3,5-Dimethylphenoxy)methylbenzoicacid Chemical and Physical Properties

Names and Identifiers

• 3-[(3,5-Dimethylphenoxy)methyl]benzoic acid
• 3-(3,5-dimethylphenoxymethyl)benzoic acid
• 3-(3,5-Dimethylphenoxy)methylbenzoicacid

• MDL： MFCD09706921
• Inchi： 1S/C16H16O3/c1-11-6-12(2)8-15(7-11)19-10-13-4-3-5-14(9-13)16(17)18/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： DRMVOCWMDAPTSA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C(=O)O)C=1)C1C=C(C)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

3-(3,5-Dimethylphenoxy)methylbenzoicacid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(3,5-Dimethylphenoxy)methylbenzoicacid

3-(3,5-Dimethylphenoxy)methylbenzoic acid (CAS No. 938140-74-0): A Comprehensive Technical Overview

3-(3,5-Dimethylphenoxy)methylbenzoic acid (CAS No. 938140-74-0) is an important organic compound that has gained significant attention in pharmaceutical and chemical research. This benzoic acid derivative with a dimethylphenoxy substitution pattern exhibits unique chemical properties that make it valuable for various applications. The compound's molecular structure combines aromatic rings with carboxylic acid functionality, creating interesting possibilities for molecular interactions and biological activity.

The growing interest in 3-(3,5-dimethylphenoxy)methyl benzoic acid stems from its potential as a building block in medicinal chemistry. Researchers are particularly interested in how the methyl substitutions on the phenoxy ring influence the compound's physical and chemical characteristics. With a molecular weight of 256.3 g/mol, this white to off-white crystalline powder demonstrates moderate solubility in organic solvents while being less soluble in water, a property that affects its formulation potential.

Recent studies have focused on the structure-activity relationship of 3-(3,5-dimethylphenoxy)methylbenzoic acid derivatives, especially in the context of drug discovery. The compound's balanced lipophilicity, influenced by both the dimethylphenoxy group and the benzoic acid moiety, makes it an attractive candidate for pharmacokinetic optimization. Pharmaceutical scientists are investigating its potential as a precursor for novel anti-inflammatory agents, given the known biological activities of similar phenoxy-benzoic acid compounds.

The synthesis of CAS 938140-74-0 typically involves multi-step organic reactions starting from readily available precursors. One common approach utilizes 3,5-dimethylphenol which undergoes etherification with an appropriate benzyl halide derivative, followed by oxidation to introduce the carboxylic acid functionality. Process chemists continue to optimize these synthetic routes to improve yields and purity while reducing environmental impact - a key consideration in modern green chemistry initiatives.

Analytical characterization of 3-(3,5-dimethylphenoxy)methylbenzoic acid reveals important physicochemical data. The compound typically melts between 145-150°C and shows characteristic absorption peaks in UV-Vis spectroscopy around 270 nm. Advanced techniques like NMR (both ¹H and ¹³C) and mass spectrometry provide definitive structural confirmation. These analytical profiles are crucial for quality control in research and potential commercial applications.

From a regulatory perspective, 938140-74-0 currently falls under general chemical handling guidelines rather than stringent controlled substance regulations. However, researchers must always consult the latest safety data sheets as regulatory frameworks evolve. Proper personal protective equipment including gloves and safety glasses is recommended when handling this compound in laboratory settings.

The commercial availability of 3-(3,5-dimethylphenoxy)methylbenzoic acid has increased in recent years to meet growing research demand. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing varies based on purity specifications, with HPLC-grade material (>98% purity) commanding premium prices in the research chemical market.

Looking forward, the applications of CAS 938140-74-0 appear promising in multiple domains. Beyond pharmaceutical research, materials scientists are exploring its potential as a monomer for specialty polymers or as a ligand in catalytic systems. The compound's aromatic structure and functional group diversity make it adaptable for various chemical modifications, opening possibilities in agrochemicals, dyes, and other specialty chemical sectors.

Storage recommendations for 3-(3,5-dimethylphenoxy)methyl benzoic acid include keeping the material in a cool, dry place away from strong oxidizers. While the compound demonstrates good stability under normal conditions, prolonged exposure to moisture or extreme temperatures should be avoided. Many suppliers provide the material in amber glass bottles with proper labeling to ensure traceability and safe handling.

Environmental considerations for 938140-74-0 follow standard protocols for organic compounds. While not classified as highly hazardous, proper disposal methods should be followed according to local regulations. Researchers are encouraged to explore green chemistry approaches when working with this compound, including solvent recovery systems and catalytic rather than stoichiometric reaction conditions where possible.

The scientific literature contains increasing references to 3-(3,5-dimethylphenoxy)methylbenzoic acid and its derivatives. Recent patents highlight its utility in creating novel chemical entities with potential therapeutic benefits. Academic publications continue to elucidate its reactivity patterns and potential applications, making it a compound worth watching in chemical innovation circles.

For researchers considering working with CAS 938140-74-0, several key questions frequently arise: What are the optimal reaction conditions for derivatizing the carboxylic acid group? How does the electronic effect of the 3,5-dimethyl substitution influence the compound's reactivity? What spectroscopic techniques provide the most reliable quality assessment? These questions reflect the practical considerations driving current research with this interesting chemical entity.

In conclusion, 3-(3,5-dimethylphenoxy)methylbenzoic acid represents a versatile building block with growing importance in chemical research and development. Its unique structural features, combined with manageable handling characteristics, position it as a valuable tool for scientists exploring new molecular architectures. As research continues, we can expect to see expanded applications and improved synthetic methodologies for this noteworthy compound.